Cas no 642087-96-5 (2-Cyclohexen-1-one,2-chloro-3-(chloromethoxy)-)

• Product Name: 2-Cyclohexen-1-one,2-chloro-3-(chloromethoxy)-
• CAS No: 642087-96-5
• MF: C₇H₈Cl₂O₂
• MW: 195.04322052002
• CID: 500299
• Update Time: 2024-01-30

2-Cyclohexen-1-one,2-chloro-3-(chloromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-chloro-3-(chloromethoxy)-
• 2-Cyclohexen-1-one,2-chloro-3-(chloromethoxy)-(9CI)
• 2-Cyclohexen-1-one, 2-chloro-3-(chloromethoxy)-

• Inchi： 1S/C7H8Cl2O2/c8-4-11-6-3-1-2-5(10)7(6)9/h1-4H2
• InChI Key： KPEJIYALEAGCEP-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(OCCl)=C1Cl

Computed Properties

• Exact Mass: 193.99024
• Monoisotopic Mass: 193.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 75 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 330.8±42.0 °C(Predicted)
• PSA: 26.3
• LogP: 2.40270